Cas no 139311-48-1 (1H-Benzimidazole-1-acetic acid, 2-ethyl-, methyl ester)

• Product name: 1H-Benzimidazole-1-acetic acid, 2-ethyl-, methyl ester
• CAS No: 139311-48-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1266604

1H-Benzimidazole-1-acetic acid, 2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-ethyl-, methyl ester

• Inchi： 1S/C12H14N2O2/c1-3-11-13-9-6-4-5-7-10(9)14(11)8-12(15)16-2/h4-7H,3,8H2,1-2H3
• InChI Key： ZUJPJXDNBACPEH-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC(OC)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 218.10562

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 372.1±25.0 °C(Predicted)
• PSA: 44.12
• pka: 4.68±0.10(Predicted)